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Compound of Interest

Compound Name: 2-(Ethylthio)ethylamine

Cat. No.: B1582263

Abstract: This document provides a comprehensive technical guide for the use of 2-
(Ethylthio)ethylamine (CAS: 36489-03-9), a bifunctional molecule featuring both a primary
amine and a thioether moiety. Its unique structure makes it a valuable reagent in coordination
chemistry and as a versatile building block in organic synthesis. We will explore the
fundamental properties, safety protocols, and detailed experimental procedures for its
application as a bidentate ligand in the synthesis of metal complexes and as a nucleophilic
intermediate in the construction of complex organic molecules. This guide is intended for
researchers and professionals in chemistry and drug development, offering insights into the
causality behind experimental design and providing self-validating protocols.

Compound Profile: Physicochemical and Safety
Data

2-(Ethylthio)ethylamine, also known as 2-aminoethyl ethyl sulfide, is a colorless liquid
characterized by a strong, unpleasant odor[1][2]. Its structure, which incorporates both a soft
Lewis base (sulfur) and a hard Lewis base (nitrogen), is the primary driver of its reactivity and
utility in various chemical domains.

Physicochemical Properties

The physical and chemical properties of 2-(Ethylthio)ethylamine are summarized in the table
below, providing essential data for experimental planning and execution.
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Property Value Source(s)
CAS Number 36489-03-9 [3]
Molecular Formula CaH11NS [3]
Molecular Weight 105.20 g/mol [11[3]
Boiling Point 159-160 °C at 760 mmHg [4]

Density 0.946 g/mL at 25 °C

Refractive Index (n20/D)

1.4900

Flash Point 57 °C (134.6 °F) - closed cup
pKa 9.04 £ 0.10 (Predicted) [2]
Appearance Clear colorless liquid [2]

SMILES String

CCSCCN

Safety and Handling

2-(Ethylthio)ethylamine is classified as a flammable and corrosive substance that requires
careful handling in a well-ventilated area or chemical fume hood[1]. The hydrochloride salt,
while solid, also presents hazards such as being harmful if swallowed and causing skin and
eye irritation[5]. Adherence to proper laboratory safety protocols is mandatory.
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Precautionary
Hazard Class GHS Code(s) Source(s)
Statement(s)

P210: Keep away
Flammable Liquid H226 from heat/sparks/open  [1]
flames.

. . P280: Wear protective
Skin Irritant H315 ) [1]
gloves/eye protection.

P305+P351+P338: IF
Serious Eye Damage H318 IN EYES: Rinse [1]

cautiously.

P261: Avoid breathing

Respiratory Irritant H335 fumes/gas/mist/ivapors  [1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety
goggles, nitrile gloves, and a lab coat. Use a respirator with a suitable filter (e.g., type ABEK
EN14387) when handling larger quantities or in case of inadequate ventilation.

Core Applications and Mechanistic Insights

The utility of 2-(Ethylthio)ethylamine stems from the distinct reactivity of its two functional
groups: the primary amine and the thioether. This dual functionality allows it to serve as a
versatile building block and a robust ligand.

Bidentate Ligand in Coordination Chemistry

The presence of both nitrogen and sulfur donor atoms enables 2-(Ethylthio)ethylamine to act
as a potent bidentate chelating ligand for various transition metals, including palladium(ll) and
platinum(Il)[6].

Mechanistic Rationale: A chelating ligand binds to a central metal ion through two or more
donor atoms simultaneously. This process is entropically favorable, leading to the formation of
a highly stable metal complex known as a chelate. 2-(Ethylthio)ethylamine forms a stable
five-membered metallacycle upon coordination, a thermodynamically preferred ring size in
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coordination chemistry[6]. The thioether sulfur acts as a soft donor, showing high affinity for soft
metals like Pd(ll), while the amine nitrogen acts as a harder donor. This combination makes it a
versatile ligand for stabilizing various metal oxidation states, a principle widely exploited in the
design of catalysts and therapeutic agents[7][8]. Complexes formed with palladium, for
instance, have shown potential for biological and cancer chemotherapeutic applications[6].

Chelation of 2-(Ethylthio)ethylamine to a Pd(ll) center.
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Caption: Chelation of 2-(Ethylthio)ethylamine to a Pd(ll) center.

Building Block in Organic and Pharmaceutical Synthesis

2-(Ethylthio)ethylamine is a valuable precursor in the synthesis of more complex molecules. It
serves as an intermediate for producing pharmaceuticals, agrochemicals, corrosion inhibitors,
and surfactants[9][10].

Causality of Application: The primary amine is a potent nucleophile, readily participating in
reactions such as N-alkylation, acylation, and reductive amination. This allows for the
straightforward introduction of the CHsCH2SCH2CH2NH- moiety into a target structure. The
thioether group, while less reactive than a thiol, can be selectively oxidized to a sulfoxide or
sulfone, providing a route to modify the electronic properties and solubility of the final
molecule[6]. This versatility is particularly useful in pharmaceutical development, where sulfur-
containing functional groups are often crucial for biological activity[9][10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-
(Ethylthio)ethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582263#experimental-protocol-for-using-2-ethylthio-
ethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

